Cas no 1158749-25-7 (Benzodthiazole-5-carboxamide)

• Product Name: Benzodthiazole-5-carboxamide
• CAS No: 1158749-25-7
• MF: C₈H₆N₂OS
• MW: 178.211040019989
• CID: 1038389
• PubChem ID: 68934914
• Update Time: 2025-04-20

Benzodthiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• Benzo[d]thiazole-5-carboxamide
• AK100773
• ANW-69937
• CTK8C3311
• KB-250782
• SureCN4155826
• DB-332872
• 1,3-benzothiazole-5-carboxamide
• A893791
• Z1255366065
• DTXSID20739320
• SCHEMBL4155826
• SHWZYKANRZAEAP-UHFFFAOYSA-N
• 1158749-25-7
• 5-Benzothiazolecarboxamide
• O11692
• AKOS016001987
• Benzodthiazole-5-carboxamide

• MDL： MFCD12408383
• Inchi： 1S/C8H6N2OS/c9-8(11)5-1-2-7-6(3-5)10-4-12-7/h1-4H,(H2,9,11)
• InChI Key： SHWZYKANRZAEAP-UHFFFAOYSA-N
• SMILES： S1C=NC2C=C(C(N)=O)C=CC1=2

Computed Properties

• Exact Mass: 178.02008399g/mol
• Monoisotopic Mass: 178.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.2Ų